Cas no 957187-37-0 ((R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro4.5decan-9-yl)acetic acid)

• Product Name: (R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro4.5decan-9-yl)acetic acid
• CAS No: 957187-37-0
• MF: C₂₁H₂₆F₂N₂O₅
• MW: 424.438353061676
• CID: 835735
• PubChem ID: 57974119
• Update Time: 2025-07-10

(R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro4.5decan-9-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro[4.5]decan-9-yl)acetic acid
• 2-[(8R)-8-(3,5-difluorophenyl)-6-[(2-methylpropan-2-yl)oxycarbonyl]-10-oxo-6,9-diazaspiro[4.5]decan-9-yl]acetic acid
• (R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro[4.5]decan-9-yl)aceticacid
• CS-0005746
• SCHEMBL3591458
• DTXSID70728527
• 957187-37-0
• [(8R)-6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro[4.5]decan-9-yl]acetic acid
• (R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro4.5decan-9-yl)acetic acid

• MDL： MFCD18206994
• Inchi： 1S/C21H26F2N2O5/c1-20(2,3)30-19(29)25-11-16(13-8-14(22)10-15(23)9-13)24(12-17(26)27)18(28)21(25)6-4-5-7-21/h8-10,16H,4-7,11-12H2,1-3H3,(H,26,27)/t16-/m0/s1
• InChI Key： LENNFQOUZCABOS-INIZCTEOSA-N
• SMILES： FC1C=C(C=C(C=1)[C@@H]1CN(C(=O)OC(C)(C)C)C2(C(N1CC(=O)O)=O)CCCC2)F

Computed Properties

• Exact Mass: 424.18097826g/mol
• Monoisotopic Mass: 424.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.2Ų

Additional information on (R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro4.5decan-9-yl)acetic acid

Comprehensive Overview of (R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro[4.5]decan-9-yl)acetic acid (CAS No. 957187-37-0)

(R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro[4.5]decan-9-yl)acetic acid (CAS No. 957187-37-0) is a sophisticated chiral compound with significant potential in pharmaceutical research and drug development. Its unique spirocyclic structure and tert-butoxycarbonyl (Boc) protection group make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in treating metabolic disorders.

The compound’s 3,5-difluorophenyl moiety enhances its binding affinity to specific biological targets, a feature highly sought after in modern drug design. With the growing demand for precision medicine and targeted therapies, CAS No. 957187-37-0 has garnered attention for its ability to interact selectively with proteins involved in inflammatory pathways. This aligns with current trends in personalized healthcare, where compounds with high specificity are prioritized.

From a synthetic chemistry perspective, the diazaspiro[4.5]decane core of this molecule offers structural rigidity, which is crucial for improving drug stability and bioavailability. The Boc-protected amine further allows for controlled deprotection, enabling stepwise functionalization—a technique widely used in peptide synthesis and small-molecule drug development. These attributes make it a subject of interest in medicinal chemistry forums and academic discussions.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like (R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro[4.5]decan-9-yl)acetic acid. Machine learning models predict its utility in designing kinase inhibitors and GPCR modulators, two hot topics in pharmaceutical research. Additionally, its chiral purity is critical for ensuring enantioselective interactions, a key consideration in FDA approval processes for new drugs.

In the context of green chemistry, the synthetic routes for this compound are being optimized to reduce waste and improve yield. Sustainable practices, such as catalysis and solvent-free reactions, are being explored to align with global environmental standards. This focus on eco-friendly synthesis resonates with the pharmaceutical industry’s shift toward sustainable manufacturing.

For researchers sourcing CAS No. 957187-37-0, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. The compound’s stability under various storage conditions is also a frequent topic in chemical forums and research publications.

In summary, (R)-2-(6-(tert-Butoxycarbonyl)-8-(3,5-difluorophenyl)-10-oxo-6,9-diazaspiro[4.5]decan-9-yl)acetic acid represents a cutting-edge tool in drug discovery. Its multifaceted applications—from enzyme inhibition to structural biology—make it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in the next generation of therapeutics.